Cas no 811842-07-6 (3-Aminoethyl-1-N-Cbz-pyrrolidine)

3-Aminoethyl-1-N-Cbz-pyrrolidine structure
811842-07-6 structure
3-Aminoethyl-1-N-Cbz-pyrrolidine
811842-07-6
C14H20N2O2
248.3208
MFCD03001682
715335
2756422

3-Aminoethyl-1-N-Cbz-pyrrolidine Properties

Names and Identifiers

    • 3-Aminoethyl-1-N-Cbz-pyrrolidine
    • 1-Pyrrolidinecarboxylicacid, 3-(2-aminoethyl)-, phenylmethyl ester
    • Benzyl 3-(2-aminoethyl)pyrrolidine-1-carboxylate
    • AB12847
    • Q-102896
    • 1-Cbz-3-(2-aminoethyl)pyrrolidine
    • ZKELBKKCCWEFAG-UHFFFAOYSA-N
    • 3-aminoethyl-1-N-cbz-pyrrolidine, AldrichCPR
    • AS-36902
    • 1-n-cbz-3-aminoethylpyrrolidine
    • CS-0145682
    • AC-24601
    • 811842-07-6
    • MFCD03001682
    • racemic 3-(2-aminoethyl)-pyrrolidine-1-carboxylic acid benzyl ester
    • 3-(2-amino-ethyl)-pyrrolidine-1-carboxylic acid benzyl ester
    • A9981
    • AM101308
    • SCHEMBL3652558
    • FT-0630105
    • AKOS015898206
    • DTXSID70373359
    • DB-024510
    • +Expand
    • MFCD03001682
    • ZKELBKKCCWEFAG-UHFFFAOYSA-N
    • InChI=1S/C14H20N2O2/c15-8-6-12-7-9-16(10-12)14(17)18-11-13-4-2-1-3-5-13/h1-5,12H,6-11,15H2
    • C1=CC=C(C=C1)COC(=O)N2CCC(CCN)C2

Computed Properties

  • 248.152
  • 1
  • 4
  • 6
  • 248.152
  • 18
  • 265
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 1.4
  • 55.6A^2

Experimental Properties

  • 1.554
  • 383.7°C at 760 mmHg
  • 185.8°C
  • 1.132

3-Aminoethyl-1-N-Cbz-pyrrolidine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0055SE-250mg
3-Aminoethyl-1-N-Cbz-pyrrolidine
811842-07-6 98%
250mg
$223.00 2024-04-21
A2B Chem LLC
AC39982-250mg
3-Aminoethyl-1-n-cbz-pyrrolidine
811842-07-6 98%
250mg
$194.00 2024-04-19
Aaron
AR00560Q-250mg
3-Aminoethyl-1-N-Cbz-pyrrolidine
811842-07-6 97%
250mg
$145.00
abcr
AB168803-1 g
3-Aminoethyl-1-N-Cbz-pyrrolidine, 98%; .
811842-07-6 98%
1 g
€368.90 2023-07-20
Advanced ChemBlocks
M22816-250MG
1-Cbz-3-(2-aminoethyl)pyrrolidine
811842-07-6 97%
250MG
$175 2023-09-15
Alichem
A109005632-1g
3-Aminoethyl-1-N-Cbz-pyrrolidine
811842-07-6 95%
1g
$195.02 2023-09-01
AstaTech
56050-0.25/G
3-AMINOETHYL-1-N-CBZ-PYRROLIDINE
811842-07-6 98%
0.25g
$169 2023-09-17
Chemenu
CM197945-5g
Benzyl 3-(2-aminoethyl)pyrrolidine-1-carboxylate
811842-07-6 95%
5g
$736 2021-08-05
eNovation Chemicals LLC
D502601-1g
3-AMinoethyl-1-N-Cbz-pyrrolidine
811842-07-6 97%
1g
$695 2022-09-09
Fluorochem
011381-1g
3-Aminoethyl-1-N-Cbz-pyrrolidine
811842-07-6 95%
1g
£224.00 2022-03-01

3-Aminoethyl-1-N-Cbz-pyrrolidine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:811842-07-6)3-Aminoethyl-1-N-Cbz-pyrrolidine
A9981
99%
1g
266.0